Cas no 1040665-76-6 (N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide)

• Product Name: N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide
• CAS No: 1040665-76-6
• MF: C₂₀H₁₈ClN₅O₃S
• MW: 443.906621456146
• CID: 6076265
• PubChem ID: 25902495
• Update Time: 2025-11-01

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide
• N-[2-[[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-1-phenylmethanesulfonamide
• AKOS024495037
• N-(2-((3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-1-phenylmethanesulfonamide
• VU0633412-1
• 1040665-76-6
• F5073-0607

• Inchi： 1S/C20H18ClN5O3S/c21-17-9-5-4-8-16(17)20-24-23-18-10-11-19(25-26(18)20)29-13-12-22-30(27,28)14-15-6-2-1-3-7-15/h1-11,22H,12-14H2
• InChI Key： MSHRJRCSKJZFHT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NCCOC1=NN2C(C3=CC=CC=C3Cl)=NN=C2C=C1)(=O)=O

Computed Properties

• Exact Mass: 443.0818883g/mol
• Monoisotopic Mass: 443.0818883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide

Research Brief on N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide (CAS: 1040665-76-6)

N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide (CAS: 1040665-76-6) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazolopyridazine core and sulfonamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluation. The compound's structural features, including the triazolopyridazine scaffold, are believed to contribute to its bioactivity, particularly in targeting protein kinases and other enzymes involved in disease pathways.

In vitro and in vivo studies have demonstrated that N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide exhibits significant inhibitory activity against specific kinases, making it a potential candidate for the treatment of cancers and inflammatory diseases. For instance, recent preclinical data indicate that the compound effectively suppresses tumor growth in xenograft models by inhibiting key signaling pathways involved in cell proliferation and survival. These findings underscore the therapeutic potential of this molecule in oncology.

Further investigations into the compound's mechanism of action have revealed its ability to modulate immune responses, suggesting additional applications in autoimmune and inflammatory conditions. Researchers have identified that N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide can interfere with the production of pro-inflammatory cytokines, thereby reducing inflammation in experimental models. This dual functionality—targeting both kinase activity and immune modulation—positions the compound as a versatile therapeutic agent.

Despite these promising results, challenges remain in the development of N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research aims to refine the compound's properties to enhance its efficacy and safety profile, paving the way for future clinical trials.

In conclusion, N-(2-{[3-(2-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-1-phenylmethanesulfonamide (CAS: 1040665-76-6) represents a promising avenue for drug discovery, with potential applications in oncology and immunology. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits for patients.